Cas no 2137440-44-7 (rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol, Mixture of diastereomers)

• Product Name: rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol, Mixture of diastereomers
• CAS No: 2137440-44-7
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 4639712
• Update Time: 2025-10-29

rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• rac-[(1s,5s)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol
• rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol, Mixture of diastereomers

• Inchi： 1S/C8H15NO/c9-8-3-6-1-5(4-10)2-7(6)8/h5-8,10H,1-4,9H2/t5?,6-,7-,8?/m1/s1
• InChI Key： GZTPNMLFIXIZPZ-MIDKJMSJSA-N
• SMILES： [C@]12([H])[C@]([H])(C(N)C1)CC(CO)C2

Additional information on rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol, Mixture of diastereomers

Comprehensive Analysis of rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol (CAS No. 2137440-44-7) and Its Diastereomeric Mixture

The compound rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol, identified by CAS No. 2137440-44-7, represents a fascinating example of a bicyclic amino alcohol with significant potential in pharmaceutical and chemical research. This mixture of diastereomers has garnered attention due to its unique structural features and versatile applications. The bicyclo[3.2.0]heptane scaffold, combined with the aminomethanol functional group, offers a rich platform for synthetic modifications and biological activity studies.

In recent years, the demand for chiral building blocks and stereochemically complex intermediates has surged, driven by the pharmaceutical industry's focus on enantioselective synthesis. The rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol fits perfectly into this trend, as its diastereomeric mixture can be resolved into individual isomers for targeted applications. Researchers are particularly interested in its potential as a ligand for asymmetric catalysis or as a precursor for bioactive molecules.

The synthesis of CAS No. 2137440-44-7 typically involves multi-step organic transformations, including cycloaddition reactions and stereoselective functionalization. The bicyclo[3.2.0]heptane core is constructed through [2+2] or [3+2] cyclizations, followed by introduction of the amino and hydroxymethyl groups. The resulting diastereomeric mixture can be separated using techniques like chiral chromatography or crystallization, depending on the desired purity and application.

From a pharmacological perspective, the rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol structure bears resemblance to various CNS-active compounds, sparking interest in its potential neuropharmacological properties. The rigid bicyclic framework may impart favorable blood-brain barrier permeability, while the amino alcohol moiety could interact with neurotransmitter receptors. However, it's crucial to note that current research is primarily focused on its chemical utility rather than therapeutic applications.

The stereochemical complexity of this compound makes it particularly valuable for structure-activity relationship (SAR) studies. Each diastereomer in the mixture may exhibit distinct physical, chemical, and potentially biological properties. This characteristic aligns with current trends in precision chemistry, where subtle structural variations are exploited to fine-tune molecular performance. The rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol thus serves as an excellent case study in stereochemistry-driven property modulation.

In material science applications, the bicyclo[3.2.0]heptane skeleton of CAS No. 2137440-44-7 offers interesting possibilities for designing rigid molecular architectures. The combination of ring strain and functional group diversity makes it a candidate for developing advanced polymers or supramolecular assemblies. Researchers are exploring its incorporation into molecular machines and smart materials, capitalizing on the structural rigidity imparted by the fused ring system.

Analytical characterization of rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol typically involves a combination of NMR spectroscopy, mass spectrometry, and chiral HPLC. The diastereomeric mixture presents unique challenges in analysis due to the potential for epimerization and conformational dynamics. Advanced techniques like vibrational circular dichroism (VCD) may be employed to unambiguously determine absolute configurations of resolved isomers.

From a green chemistry perspective, recent efforts have focused on developing more sustainable routes to bicyclo[3.2.0]heptane derivatives like CAS No. 2137440-44-7. This includes exploring biocatalytic methods for stereoselective synthesis and atom-economical cyclization strategies. The pharmaceutical industry's push toward greener synthetic methodologies has increased interest in optimizing the production of such stereochemically complex intermediates.

The rac-[(1R,5R)-6-aminobicyclo[3.2.0]heptan-3-yl]methanol also serves as an educational tool in advanced organic chemistry courses, illustrating concepts of ring strain, stereoelectronic effects, and conformational analysis. Its bicyclic structure demonstrates how fused ring systems can influence both physical properties and chemical reactivity, making it valuable for molecular design instruction.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2137440-44-7 and related bicyclo[3.2.0]heptane derivatives. Ongoing research explores their potential in catalysis, materials science, and as chiral auxiliaries. The unique combination of structural features in this diastereomeric mixture ensures its continued relevance in cutting-edge chemical research and development.